3-(3-Methoxyphenyl)oxetan-3-amine hydrochloride

• IUPAC Name: 3-(3-methoxyphenyl)oxetan-3-amine;hydrochloride
• InChI: InChI=1S/C10H13NO2.ClH/c1-12-9-4-2-3-8(5-9)10(11)6-13-7-10;/h2-5H,6-7,11H2,1H3;1H
• InChI Key: AETKUXBLSHMSLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2(COC2)N.Cl
• Molecular Formula: C10H14ClNO2
• Molecular Weight: 215.67 g/mol

Description

3-(3-Methoxyphenyl)oxetan-3-amine hydrochloride is a chemical compound with the CAS Number: 1332765-95-3. It has a molecular weight of 215.68 and its IUPAC name is 3-(3-methoxyphenyl)-3-oxetanamine hydrochloride.

Molecular Structure Analysis

The linear formula of this compound is C10 H13 N O2 . Cl H. The InChI code is 1S/C10H13NO2.ClH/c1-12-9-4-2-3-8 (5-9)10 (11)6-13-7-10;/h2-5H,6-7,11H2,1H3;1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 215.68 and a linear formula of C10 H13 N O2 . Cl H. The compound is typically 97% pure.

Scientific Research Applications

Synthesis and Chemical Reactivity

Oxetane-containing compounds are known for their utility in polymer synthesis, drug discovery, and the synthesis of complex molecules. For instance, oxetanes are utilized as versatile, liponeutral surrogates for structural motifs such as gem-dimethyl or carbonyl groups in drug synthesis. They offer a unique combination of chemical stability and reactivity, enabling selective coupling reactions that are crucial for developing pharmaceutical drugs and polymers (Bellinghiere et al., 2015). Such characteristics suggest that 3-(3-Methoxyphenyl)oxetan-3-amine hydrochloride could be a valuable precursor in synthesizing complex molecular structures, possibly including pharmaceuticals or advanced materials.

Applications in Material Science

Oxetane derivatives have shown promise in the fabrication of organic photovoltaics (OPVs). For example, a new cross-linkable poly(3-hexylthiophene) copolymer, incorporating an oxetane-functionalized thiophene comonomer, was used in OPVs, demonstrating the potential of oxetane derivatives in developing well-defined morphologies for enhanced device performance (Brotas et al., 2012). This application area might extend to this compound, exploring its utility in electronic devices or coatings that benefit from its specific chemical structure.

Safety and Hazards

The safety data sheet for a similar compound, 3-(2-Methoxyphenyl)oxetan-3-amine hydrochloride, suggests that in case of inhalation, skin or eye contact, or if swallowed, medical attention should be sought. It also recommends wearing protective clothing and using appropriate extinguishing media in case of fire.

Future Directions

While specific future directions for 3-(3-Methoxyphenyl)oxetan-3-amine hydrochloride were not found in the search results, it’s worth noting that oxetane ring structures are common in natural products and have been found to exhibit a number of biological activities. This suggests potential areas of future research and development.